Cas no 1805096-86-9 (6-Amino-2,3-bis(trifluoromethyl)benzyl bromide)

• Product Name: 6-Amino-2,3-bis(trifluoromethyl)benzyl bromide
• CAS No: 1805096-86-9
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4982579
• Update Time: 2025-06-25

6-Amino-2,3-bis(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-bis(trifluoromethyl)benzyl bromide

• Inchi： 1S/C9H6BrF6N/c10-3-4-6(17)2-1-5(8(11,12)13)7(4)9(14,15)16/h1-2H,3,17H2
• InChI Key： JATCLVLYAKLHOX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(F)(F)F)C=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 6-Amino-2,3-bis(trifluoromethyl)benzyl bromide

Comprehensive Overview of 6-Amino-2,3-bis(trifluoromethyl)benzyl bromide (CAS No. 1805096-86-9)

6-Amino-2,3-bis(trifluoromethyl)benzyl bromide (CAS No. 1805096-86-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative, featuring both amino and trifluoromethyl functional groups, exhibits unique reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated building blocks for bioactive compounds.

The compound's structural motif—combining a benzyl bromide with electron-withdrawing trifluoromethyl groups—enhances its utility in nucleophilic substitution reactions. This property aligns with current trends in green chemistry, where efficiency and atom economy are prioritized. Laboratories focusing on high-throughput screening or medicinal chemistry optimization often seek CAS No. 1805096-86-9 due to its versatility in constructing complex molecular architectures. Recent publications highlight its role in synthesizing heterocyclic compounds, a class of molecules prevalent in FDA-approved drugs.

From an industrial perspective, the demand for fluorinated intermediates like 6-Amino-2,3-bis(trifluoromethyl)benzyl bromide has surged, driven by the growing market for precision agrochemicals and specialty materials. The compound's stability under acidic conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its applicability. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, a critical factor for reproducibility in multi-step syntheses.

Emerging discussions in scientific forums often address the compound's potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its benzyl bromide moiety serves as a linker candidate for bifunctional molecules, a topic frequently searched in AI-driven drug design platforms. Additionally, the trifluoromethyl groups contribute to metabolic stability—a key consideration in pharmacokinetic optimization studies trending in 2024.

Environmental and regulatory aspects of 6-Amino-2,3-bis(trifluoromethyl)benzyl bromide are also under scrutiny. While not classified as hazardous under current guidelines, its handling requires standard precautions for brominated compounds. Sustainable synthesis methods, including catalytic bromination and solvent-free reactions, are being investigated to align with ESG (Environmental, Social, and Governance) principles—a hot topic in chemical manufacturing.

In summary, CAS No. 1805096-86-9 represents a convergence of innovation in fluorine chemistry and pharmaceutical intermediates. Its dual functionality as an electrophile and fluorinated scaffold positions it at the forefront of structure-activity relationship (SAR) studies. As the scientific community continues to explore covalent inhibitors and bioisosteres, this compound's relevance is expected to grow exponentially.